Cas no 1171815-23-8 (Methyl 4-amino-1H-pyrrole-2-carboxylate)

• Product Name: Methyl 4-amino-1H-pyrrole-2-carboxylate
• CAS No: 1171815-23-8
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• MDL: MFCD12912730
• CID: 4683114
• Update Time: 2023-08-15

Methyl 4-amino-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-1H-pyrrole-2-carboxylate
• 1H-Pyrrole-2-carboxylic acid, 4-amino-, methyl ester
• Methyl 4-amino-1H-pyrrole-2-carboxylate

• MDL： MFCD12912730
• Inchi： 1S/C6H8N2O2/c1-10-6(9)5-2-4(7)3-8-5/h2-3,8H,7H2,1H3
• InChI Key： ROLAJBYPBHAJMH-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(=CN1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Topological Polar Surface Area: 68.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives